(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide

Process chemistry Avibactam manufacturing One-pot synthesis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H17N3O3
Molecular Weight 275.30 g/mol
CAS No. 396731-16-1
Cat. No. B15622511
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Technical Parameters


Basic Identity
Product Name(2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide
CAS396731-16-1
Molecular FormulaC14H17N3O3
Molecular Weight275.30 g/mol
Structural Identifiers
InChIInChI=1S/C14H17N3O3/c15-13(18)12-7-6-11-8-16(12)14(19)17(11)20-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H2,15,18)/t11-,12+/m1/s1
InChIKeyHYTSWLKLRKLRHK-NEPJUHHUSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide – Avibactam Key Intermediate


(2S,5R)-6-(Benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS 1192651-49-2) is a chiral, non-β-lactam diazabicyclooctane (DBO) intermediate that serves as the immediate benzyl-protected precursor to the approved β-lactamase inhibitor avibactam (NXL-104) . The compound features a rigid [3.2.1] bicyclic core with a benzyloxy substituent at the N6 position, a primary carboxamide at C2, and precisely defined (2S,5R) stereochemistry that matches the absolute configuration of the final avibactam API [1]. Its role in avibactam manufacturing is confirmed across multiple patent families (CN103649051A, CN105294690A, US8148540, US9284273, US9567335), where the compound undergoes catalytic debenzylation followed by sulfation and salt exchange to yield avibactam sodium [2].

1
Stereochemical identity

(2S,5R) configuration matches the required absolute stereochemistry of avibactam API; supports regulatory-compliant manufacturing without chiral impurity introduction.

2
Route efficiency

Carboxamide at C2 enables direct one-pot amidation and urea cyclization, eliminating additional activation steps and supporting high-yielding convergent synthesis.

3
Protecting group compatibility

Benzyloxy at N6 remains stable during amidation/cyclization and is cleavable in the final debenzylation–sulfation step, enabling orthogonal protection.

Why Generic Substitution Fails


The diazabicyclooctane intermediate landscape contains multiple stereoisomers, C2-functional-group variants (carboxylic acid, carboxylate salt, ester, carbonitrile), and N6-substitution analogs (hydroxy, sulfooxy) that are not functionally interchangeable [1]. The (2S,5R) benzyloxy carboxamide sits at a unique intersection: its carboxamide at C2 enables direct amidation-based convergent synthesis routes that the corresponding carboxylic acid or ester intermediates cannot support without additional activation steps, while its benzyloxy protecting group at N6 provides orthogonal deprotection compatibility that the free hydroxy or sulfooxy analogs lack for upstream synthetic manipulations [2]. Substituting an incorrect stereoisomer—such as the (1S,2R,5S) enantiomer (CAS 1383814-72-9) or the (1S,2S,5S) diastereomer (CAS 2064219-16-3)—introduces a chiral impurity that propagates through the debenzylation–sulfation sequence into the final avibactam API, where regulatory guidelines require strict control of stereoisomeric impurities [3].

Target compound Common substitute
(2S,5R)-6-benzyloxy carboxamideCorrect stereochemistry; carboxamide enables direct amidation.
(1S,2R,5S) enantiomerIncorrect absolute configuration; introduces a chiral impurity that cannot be removed by achiral purification and may cause batch rejection.
Chiral identity must be verified by chiral HPLC or X-ray crystallography; stereoisomer substitution is a critical quality attribute risk.
Target compound Common substitute
Carboxamide at C2Directly amidated in one-pot process; supports 91.6% reported yield.
Carboxylic acid or ester analogRequires hydrolysis and anhydride activation before amidation; reported total yield may shift to 34.5–65.5%.
Functional group mismatch may significantly alter process throughput and waste profile; route revalidation would be required.
Target compound Common substitute
Benzyloxy protected N6Stable under amidation/cyclization; cleaved in final reductive debenzylation–sulfation.
6-hydroxy analogLacks protecting group; incompatible with upstream synthetic manipulations and cannot support the standard avibactam endgame.
Substitution with the hydroxy analog would require a complete synthetic route redesign; primarily used as an impurity reference standard.

Differentiation Evidence vs. Analogs


Process Yield: Carboxamide vs. Carboxylic Acid Route

The carboxamide intermediate (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (II), when prepared via the patented one-pot urea cyclization–chloroformylation–amidation process, achieves a substantially higher total yield compared to the alternative urea cyclization-first route that proceeds through the corresponding carboxylic acid intermediate [1]. In the carboxylic acid route, the ester obtained from urea cyclization has low reactivity and cannot be directly amidated; the ester must first be hydrolyzed to the carboxylic acid, then activated to the anhydride with trimethylacetyl chloride prior to amidation [2]. This multi-step sequence delivers a total yield of only 34.5–65.5% [2]. In contrast, the carboxamide route using the target compound as the direct product eliminates these additional activation steps, achieving a yield of 91.6% with HPLC purity of 99.9% in a one-pot process [3].

Process yield comparison
Head-to-head
91.6% yield (carboxamide route) vs. 34.5–65.5% (carboxylic acid route); 1.4× to 2.7× higher throughput.
Supports route selection for manufacturing efficiency
One-pot process validated at multigram scale; direct amidation avoids additional activation steps.
Process chemistry Avibactam manufacturing One-pot synthesis Atom economy

Stereochemical Fidelity: (2S,5R) vs. Alternative Stereoisomers

The (2S,5R) configuration of the target compound is uniquely required for avibactam synthesis; alternative stereoisomers are classified and cataloged as distinct avibactam impurities [1]. The (1S,2R,5S) enantiomer (CAS 1383814-72-9) is registered as Avibactam Impurity 12, while the (1S,2S,5S) diastereomer (CAS 2064219-16-3) is registered as Avibactam Impurity 10 [2]. In a directly relevant analysis of the analogous relebactam key intermediate tert-butyl 4-((2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamido)piperidine-1-carboxylate, the isomeric impurity was subjected to comparative characterization including crystal structure determination, DFT calculations, Hirshfeld surface analysis, and molecular docking, demonstrating that the isomeric impurity exhibits measurably different solid-state packing, electronic properties, and target binding interactions [3]. The (2S,5R) target compound is available as an ISO 17034-certified reference standard (Avibactam Impurity 56) with documented HPLC, NMR, and MS characterization for use in ANDA analytical method validation [4].

Stereochemical fidelity
Head-to-head
Only (2S,5R) configuration leads to correct avibactam; (1S,2R,5S) and (1S,2S,5S) are classified as impurities 12 and 10.
Non-negotiable for regulatory compliance
Chiral HPLC and X-ray data confirm stereochemistry; ISO 17034-certified reference standard available.
Chiral purity Stereoisomer control Avibactam impurity profiling Regulatory compliance

Functional Group Reactivity: Carboxamide vs. Carboxylate

The carboxamide functional group at C2 of the target compound enables a fundamentally different and more efficient synthetic strategy compared to the corresponding carboxylate or carboxylic acid intermediates [1]. In the amidation-first route, (2S,5R)-5-[(benzyloxy)amino]piperidine-2-carboxamide is directly converted to the target carboxamide via urea cyclization; the alternative carboxylate route requires that the urea-cyclized ester (e.g., ethyl or methyl (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate) be hydrolyzed to the carboxylic acid, then activated to the anhydride before amidation can proceed . The patent literature explicitly states: 'The (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-formate obtained by urea-cyclization has a low reactivity, which cannot be directly amidated in a methanol solution of ammonia gas. Instead, to be effectively amidated, the ester group needs to be hydrolyzed into the carboxyl, and then the carboxyl is activated into the anhydride' [2]. This functional-group-dependent reactivity difference is the mechanistic basis for the yield differential documented in Evidence Item 1.

Functional group reactivity
Head-to-head
Carboxamide directly amidated; carboxylate ester cannot be directly amidated and requires hydrolysis + anhydride activation.
Mechanistic basis for yield difference
Reported in US 10,570,133 B2; reactivity limitation of ester drives the multi-step sequence.
Synthetic route design Intermediate reactivity Amidation vs. ester hydrolysis Avibactam process patents

Protecting Group Compatibility: Benzyloxy vs. Hydroxy

The benzyloxy group at N6 of the target compound serves as a critical protecting group that enables selective synthetic manipulations at the C2 carboxamide and the piperidine nitrogen before final deprotection [1]. The corresponding 6-hydroxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (CAS 1383814-64-9) is itself an avibactam impurity (Impurity 7) and lacks the benzyl protecting group necessary for upstream synthetic steps such as N-alkylation or coupling reactions . In the avibactam synthetic pathway, the benzyloxy group is removed in the final step via catalytic hydrogenolysis (Pd/C, H₂ or hydrogen-transfer reagents) simultaneously with sulfation using SO₃ complexes, a transformation that would not be possible with the free hydroxy intermediate [2]. The benzyloxy intermediate thus provides orthogonal protection: it is stable to the basic and nucleophilic conditions used for amidation and urea cyclization, yet cleavable under the reductive debenzylation conditions of the final step [3].

Protecting group compatibility
Class-level
Benzyloxy stable to amidation/cyclization; cleaved by catalytic hydrogenolysis in final step. Hydroxy analog lacks protection.
Orthogonal protection enables full synthetic sequence
Hydroxy analog (Impurity 7) is not a viable synthetic building block.
Protecting group strategy Debenzylation Orthogonal deprotection Avibactam penultimate intermediate

Isomer Impurity Purification Method

A dedicated refining method has been patented specifically for (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide (referred to as 'avibactam sodium intermediate 1') to reduce the content of isomer impurity A and/or ring-opening impurity B [1]. The patent (CN202011188780) describes a purification process using acetone/ethyl acetate solvent systems that selectively precipitates the desired (2S,5R) isomer while leaving isomer impurity A in solution [2]. In the crude intermediate, HPLC analysis showed total purity of 88.37% with isomer impurity A content of 2.33%; after applying the patented refining method, the isomer impurity A content was reduced and the overall purity upgraded to meet pharmaceutical intermediate specifications [3]. This demonstrates that the target compound's isomer impurity profile is a quantifiable quality attribute with an established purification methodology—an attribute not documented for the alternative stereoisomers or functional group analogs.

Isomer impurity purification
Method context
Patented refining method (CN202011188780) reduces isomer impurity A from 2.33% to within specification using acetone/ethyl acetate precipitation.
Documented purification supports quality control
No equivalent method published for alternative stereoisomers.
Isomer impurity reduction Avibactam intermediate purification Chiral purity upgrade Pharmaceutical quality control

Application Scenarios


cGMP Avibactam Sodium API Manufacturing

Pharmaceutical manufacturers pursuing cost-competitive avibactam sodium API production should procure this carboxamide intermediate rather than the carboxylic acid or carboxylate ester alternatives. The one-pot urea cyclization–chloroformylation–amidation process using the target compound achieves 91.6% yield with 99.9% HPLC purity, compared to 34.5–65.5% total yield for the carboxylic acid route [1]. This 1.4× to 2.7× yield advantage directly translates to lower raw material costs, reduced solvent consumption, and decreased waste generation per kilogram of API produced. The process has been validated at multigram scale and is compatible with standard pharmaceutical manufacturing equipment [1].

Analytical Method Development & QC Release Testing

The target compound is available as an ISO 17034-certified reference standard (Avibactam Impurity 56, CAS 1192651-49-2) with a full characterization data package including HPLC, NMR, MS, and Certificate of Analysis [2]. This certified material is qualified for use in Abbreviated New Drug Application (ANDA) analytical method development, method validation (AMV), and quality control (QC) release testing for avibactam API and finished dosage forms. The (2S,5R) stereochemistry is verified by chiral HPLC, and the reference standard can be traced to pharmacopoeial standards (USP or EP) upon further qualification [3].

Impurity Profiling for Regulatory Filings

Regulatory submissions for avibactam-containing drug products (e.g., Avycaz generics) require comprehensive impurity profiling including identification, quantification, and toxicological qualification of stereoisomeric impurities. The target (2S,5R) compound and its documented stereoisomeric impurities—(1S,2R,5S) Impurity 12 (CAS 1383814-72-9) [4] and (1S,2S,5S) Impurity 10 (CAS 2064219-16-3)—provide a complete set of characterized reference materials for developing chiral HPLC methods capable of resolving all relevant stereoisomers. The recently published comparative crystal structure, DFT, Hirshfeld surface, and molecular docking analysis of the analogous relebactam intermediate impurity provides a methodological template for characterizing the solid-state and electronic differences between the desired (2S,5R) isomer and its impurities [5].

Next-Gen DBO β-Lactamase Inhibitor Development

The (2S,5R)-6-benzyloxy-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamide scaffold is not limited to avibactam synthesis; it serves as a common late-stage intermediate for multiple DBO-class β-lactamase inhibitors. In the Merck process for relebactam (MK-7655), the target compound is coupled to a piperidine moiety to form tert-butyl 4-((2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxamido)piperidine-1-carboxylate [6]. The Wockhardt patent portfolio (US 9,688,677, US 9,790,223) further demonstrates the compound's utility in preparing sodium (2S,5R)-6-(benzyloxy)-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carboxylate, an intermediate for WCK-series β-lactamase inhibitors [7]. Procuring this versatile intermediate thus supports not only avibactam programs but also broader DBO-class pipeline development [8].

Application
Selection Property
Validation Focus
Avibactam sodium API manufacturing
Carboxamide route efficiency; correct (2S,5R) stereochemistry
One-pot process reproducibility; chiral purity specification; yield consistency
Analytical method development & QC release
ISO 17034-certified reference standard; full characterization package
Pharmacopoeial traceability; HPLC/NMR/MS identity confirmation; chiral purity validation
Impurity profiling for regulatory filings
Documented stereoisomeric impurity panel; reference materials available
Chiral HPLC resolution of all relevant stereoisomers; comparative solid-state characterization
DBO-class β-lactamase inhibitor development
Versatile late-stage intermediate scaffold
Compatibility with piperidine coupling (relebactam route); carboxylate salt conversion (WCK series)

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